4-Chloromethyl-2-propyl-1,2,3-triazole

• Molecular Formula: C6H10ClN3
• Molecular Weight: 159.62 g/mol
• IUPAC Name: 4-(chloromethyl)-2-propyltriazole
• InChI: InChI=1S/C6H10ClN3/c1-2-3-10-8-5-6(4-7)9-10/h5H,2-4H2,1H3
• InChI Key: ZMSPEGZPLRRZTC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=CC(=N1)CCl

Description

4-Chloromethyl-2-propyl-1,2,3-triazole is a useful research compound. Its molecular formula is C6H10ClN3 and its molecular weight is 159.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of aluminum lithium hydride (1.57 g) in THF (140 ml) was added dropwise methyl 2-propyl-1,2,3-triazole-4-carboxylate (7.0 g) in. THF (70 ml) at 0° C. The mixture was stirred for 1 hour at room temperature, and an aqueous solution of saturated sodium thiosulfate was added to the mixture at 0° C. The mixture was filtered with Celite, and washed with ethanol. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography, to give 4-hydroxymethyl-2-propyl-1,2,3-triazole (5.9 g). To 4-hydroxymethyl-2-propyl-1,2,3-triazole (4.0 g), thionyl chloride (32 ml) was added to the mixture at 0° C., and the mixture was heated to reflux for 1 hour. After allowing the mixture to be cooled to room temperature, the solvent was removed under reduced pressure, to give 4-chloromethyl-2-propyl-1,2,3-triazole (4.2 g).